Cas no 1391577-97-1 ((S)-1-(4-Bromophenyl)propan-1-amine hydrochloride)

• Product Name: (S)-1-(4-Bromophenyl)propan-1-amine hydrochloride
• CAS No: 1391577-97-1
• MF: C₉H₁₃BrClN
• MW: 250.563220739365
• MDL: MFCD12910552
• CID: 3044895
• PubChem ID: 126963764
• Update Time: 2025-05-19

(S)-1-(4-Bromophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Bromophenyl)propan-1-amine hydrochloride
• (1S)-1-(4-bromophenyl)propan-1-amine hydrochloride
• (S)-1-(4-Bromophenyl)propan-1-amine HCl
• (1S)-1-(4-bromophenyl)propan-1-amine hydrochloride
• (S)-1-(4-bromophenyl)propan-1-aminehydrochloride
• 1108684-03-2
• AKOS030253332
• GS-7312
• F16933
• MFCD12910552
• (1S)-1-(4-bromophenyl)propan-1-amine;hydrochloride
• 1391577-97-1
• CS-0158648

• MDL： MFCD12910552
• Inchi： 1S/C9H12BrN.ClH/c1-2-9(11)7-3-5-8(10)6-4-7;/h3-6,9H,2,11H2,1H3;1H/t9-;/m0./s1
• InChI Key： KTHQPQZHRFCWEX-FVGYRXGTSA-N
• SMILES： BrC1C=CC(=CC=1)[C@H](CC)N.Cl

Computed Properties

• Exact Mass: 248.99199g/mol
• Monoisotopic Mass: 248.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (S)-1-(4-Bromophenyl)propan-1-amine hydrochloride

Comprehensive Overview of (S)-1-(4-Bromophenyl)propan-1-amine hydrochloride (CAS No. 1391577-97-1)

(S)-1-(4-Bromophenyl)propan-1-amine hydrochloride (CAS No. 1391577-97-1) is a chiral organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of arylalkylamines, characterized by a bromophenyl group attached to a propylamine backbone. The (S)-enantiomer configuration is particularly noteworthy, as it often exhibits distinct biological activity compared to its (R)-counterpart, making it a valuable target for asymmetric synthesis and drug development.

The molecular structure of (S)-1-(4-Bromophenyl)propan-1-amine hydrochloride features a 4-bromophenyl moiety, which contributes to its electronic and steric properties. The presence of the bromine atom enhances the compound's reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry. Researchers frequently explore this compound as a building block for the synthesis of more complex molecules, including potential pharmaceutical intermediates and bioactive compounds.

In recent years, the demand for chiral amines like (S)-1-(4-Bromophenyl)propan-1-amine hydrochloride has surged, driven by the growing emphasis on enantioselective synthesis in drug discovery. The pharmaceutical industry prioritizes single-enantiomer drugs due to their improved efficacy and reduced side effects. This compound's high enantiomeric purity makes it a sought-after reagent for developing CNS-targeting agents, neurotransmitter analogs, and other therapeutic candidates.

From a synthetic perspective, (S)-1-(4-Bromophenyl)propan-1-amine hydrochloride is often prepared via asymmetric hydrogenation or enzymatic resolution methods. Its hydrochloride salt form improves stability and solubility, facilitating its use in various organic transformations. Researchers also investigate its role in catalysis, particularly in reactions involving chiral auxiliaries or ligands for transition metal complexes.

The compound's relevance extends to academic research, where it serves as a model substrate for studying stereoselective reactions and molecular recognition phenomena. Its 4-bromophenyl group allows for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. This adaptability aligns with current trends in fragment-based drug design and combinatorial chemistry.

In the context of green chemistry, efforts are underway to optimize the synthesis of (S)-1-(4-Bromophenyl)propan-1-amine hydrochloride using sustainable methodologies. Researchers explore biocatalytic routes and recyclable catalysts to minimize waste and energy consumption. These advancements resonate with the broader scientific community's focus on environmentally friendly processes.

Analytical characterization of (S)-1-(4-Bromophenyl)propan-1-amine hydrochloride typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry to confirm its enantiomeric excess and purity. Quality control is critical, especially when the compound is used in preclinical studies or as a reference standard.

As the scientific community continues to explore chiral molecules for their therapeutic potential, (S)-1-(4-Bromophenyl)propan-1-amine hydrochloride remains a compound of interest. Its versatility in organic synthesis, combined with its potential pharmacological applications, ensures its place in ongoing research endeavors. Future studies may uncover novel uses for this compound, further solidifying its importance in chemical biology and drug development.